Cas no 1804585-67-8 (4-Iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile)

• Product Name: 4-Iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile
• CAS No: 1804585-67-8
• MF: C₈H₄F₃IN₂O
• MW: 328.029844284058
• CID: 4801325
• Update Time: 2025-05-23

4-Iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile

• Inchi： 1S/C8H4F3IN2O/c9-8(10,11)15-6-4-14-3-5(1-2-13)7(6)12/h3-4H,1H2
• InChI Key： WXMAAHPLARJBRN-UHFFFAOYSA-N
• SMILES： IC1C(=CN=CC=1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 262
• XLogP3: 2.3
• Topological Polar Surface Area: 45.9

Additional information on 4-Iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile

Comprehensive Overview of 4-Iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804585-67-8)

4-Iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804585-67-8) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound belongs to the pyridine derivatives family, characterized by its unique iodo-substituted and trifluoromethoxy functional groups. Its molecular structure, combining a nitrile group with a halogenated pyridine ring, makes it a versatile intermediate for synthesizing more complex molecules.

The growing interest in 4-Iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile is driven by its potential applications in drug discovery. Researchers are exploring its utility as a building block for small-molecule inhibitors targeting various diseases, including cancer and neurological disorders. Its electron-withdrawing properties, attributed to the trifluoromethoxy group, enhance its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biologically active compounds, making this chemical a valuable asset in medicinal chemistry.

In the realm of agrochemicals, 4-Iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile is being investigated for its role in developing next-generation pesticides. The trifluoromethoxy group is known to improve the lipophilicity and metabolic stability of agrochemicals, which can lead to more effective pest control solutions. This aligns with the increasing demand for sustainable agriculture and environmentally friendly pest management strategies, a hot topic among agricultural researchers and industry stakeholders.

From a material science perspective, this compound’s unique electronic properties make it a candidate for organic electronics and photovoltaic applications. The integration of halogenated pyridines into conjugated polymers has shown promise in enhancing charge transport and light absorption, which are critical for solar cell efficiency. As the world shifts toward renewable energy, compounds like 4-Iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile could play a pivotal role in advancing green technology.

The synthesis of 4-Iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile typically involves multi-step organic reactions, including halogenation and cyanation processes. Its high purity and stability under standard conditions make it a reliable reagent for laboratory use. However, handling requires adherence to safety protocols, as with all chemical reagents, to ensure workplace safety and environmental protection.

In summary, 4-Iodo-3-(trifluoromethoxy)pyridine-5-acetonitrile (CAS No. 1804585-67-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and advanced materials. Its structural uniqueness and reactivity position it as a key player in innovative research and industrial applications. As scientific advancements continue, this compound is likely to remain at the forefront of cutting-edge chemistry.